Cas no 876716-32-4 ((5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid)

• Product Name: (5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid
• CAS No: 876716-32-4
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD07643231
• CID: 709988
• PubChem ID: 6484162
• Update Time: 2025-07-18

(5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1H-tetrazol-1-yl)-2-phenylacetic acid
• (5-Methyl-1H-tetrazol-1-yl)(phenyl)acetic acid
• 1H-Tetrazole-1-aceticacid, 5-methyl-a-phenyl-
• 2-(5-methyltetrazol-1-yl)-2-phenylacetic acid
• CHEMBRDG-BB 4010373
• LS-02091
• AKOS016345417
• (5-Methyl-1H-tetraazol-1-yl)(phenyl)acetic acid, AldrichCPR
• Z2044773886
• SCHEMBL18496450
• MFCD07643231
• DTXSID10424399
• 2-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)-2-phenylacetic acid
• AKOS000505645
• 2-(5-Methyl-1H-tetrazol-1-yl)-2-phenylaceticacid
• 876716-32-4
• EN300-6495578
• (5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid

• MDL： MFCD07643231
• Inchi： 1S/C10H10N4O2/c1-7-11-12-13-14(7)9(10(15)16)8-5-3-2-4-6-8/h2-6,9H,1H3,(H,15,16)
• InChI Key： VDKQTPYMKLCTBJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)N1C(C)=NN=N1)=O

Computed Properties

• Exact Mass: 218.08000
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 482.9±34.0 °C at 760 mmHg
• Flash Point: 245.8±25.7 °C
• Refractive Index: 1.672
• PSA: 80.90000
• LogP: 0.65550
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid

Comprehensive Overview of (5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid (CAS No. 876716-32-4)

(5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid (CAS No. 876716-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 876716-32-4, belongs to the tetrazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry. The presence of both a phenyl group and a tetrazole moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for tetrazole derivatives has surged, driven by their role in drug discovery and development. Researchers are particularly interested in (5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid due to its potential as a building block for small molecule therapeutics. The compound's ability to mimic carboxylic acid bioisosteres has made it a focal point in the design of enzyme inhibitors and receptor modulators. This aligns with the growing trend of precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

The synthesis and characterization of CAS No. 876716-32-4 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research applications. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, which are critical for accelerating drug discovery pipelines. Additionally, the compound's logP value and solubility profile are often discussed in forums and academic papers, as these properties influence its bioavailability and pharmacokinetics.

From an industrial perspective, (5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid is also explored for its potential in agrochemical formulations. The tetrazole ring's nitrogen-rich structure contributes to its efficacy as a ligand in metal-organic frameworks (MOFs), which are increasingly used in catalysis and sensor technologies. This versatility has led to a rise in searches for "tetrazole applications in green chemistry" and "sustainable synthesis methods," reflecting the broader shift toward eco-friendly chemical processes.

For researchers and manufacturers, understanding the safety data and handling protocols of CAS No. 876716-32-4 is paramount. While the compound is not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. This aligns with the increasing emphasis on laboratory safety standards and chemical stewardship, topics frequently searched by professionals in the field.

In conclusion, (5-methyl-1H-tetrazol-1-yl)(phenyl)acetic Acid (CAS No. 876716-32-4) represents a promising candidate for diverse applications, from pharmaceutical intermediates to material science innovations. Its relevance to cutting-edge research areas like drug design and green chemistry ensures its continued prominence in scientific literature and industrial discussions. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in advancing both academic and commercial endeavors.